2-Chloro-6-mercaptobenzoic acid
Overview
Description
2-Chloro-6-mercaptobenzoic acid is an organochlorine compound that contains a thiol group, which gives it a strong odor and makes it highly reactive . It is commonly used in organic synthesis and chemical research as a building block for creating other organic compounds .
Synthesis Analysis
The synthesis of this compound involves using 2,6-dichlorobenzonitrile as the raw material. The product is obtained after two steps of reactions: sulfo-reaction and hydrolysis reaction . This method has the advantages of simple synthesis technology, low production cost, high general yield, low pollution, and suitability for industrial mass production .Molecular Structure Analysis
The molecular formula of this compound is C7H5ClO2S . Its average mass is 188.631 Da and its monoisotopic mass is 187.969879 Da .Chemical Reactions Analysis
This compound is a useful research chemical used in the preparation and synthesis of acetophenone oxime esters of pyrithiobac as potential herbicides . It can also undergo reactions with other chemicals to form new compounds .Physical And Chemical Properties Analysis
The molecular weight of this compound is 188.63 . It has a density of 1.490 and a predicted boiling point of 323.2±27.0 °C .Scientific Research Applications
1. Analytical Method Development
2-Chloro-6-mercaptobenzoic acid is an important intermediate for pyrithiobac sodium, a herbicide. Its assay analysis using High-Performance Liquid Chromatography (HPLC) with methanol, water, and phosphoric acid as mobile phase demonstrates accuracy and precision, making it a reliable method for industrial quality control (Yan-pin, 2013).
2. Surface Chemistry and Spectroscopy
The acid-base chemistry of 2-mercaptobenzoic acid immobilized on a silver surface has been explored using surface-enhanced Raman spectroscopy. This study highlights how the applied potential influences the proton dissociation equilibrium, enhancing understanding of interfacial pH and electron density changes upon binding (Ma & Harris, 2011).
3. Coordination Chemistry
2-Mercaptobenzoic acid, as a hybrid hard-soft donor ligand, coordinates with various metal centers, exhibiting diverse coordination modes. This feature is valuable in materials chemistry and understanding complex metal-ligand interactions (Wehr-Candler & Henderson, 2016).
4. Synthesis Applications
It's involved in the synthesis of various compounds, such as 1,5- and 1,7-dichloro-9H-thioxanthen-9-ones, indicating its versatility as a precursor in organic synthesis (Okabayashi, Murakami & Sekiya, 1989).
5. Matrix-Assisted Laser Desorption/Ionization (MALDI) Mass Spectrometry
2-Mercaptobenzothiazole, an analog of 2-mercaptobenzoic acid, serves as a matrix for MALDI-MS, useful in protein analysis and offering higher tolerance to sample contaminants (Xu, Huang, Watson & Gagecor, 1997).
6. Metal Analysis
4-Mercaptobenzoic acid, a derivative, is used as a MALDI matrix for sensitive metal analysis, highlighting its utility in environmental monitoring and material science (Sun, Zhang, Huang, Wang, Chen, Cai & Lin, 2021).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-chloro-6-sulfanylbenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClO2S/c8-4-2-1-3-5(11)6(4)7(9)10/h1-3,11H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQKPOJRMYFQSLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)O)S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40560274 | |
Record name | 2-Chloro-6-sulfanylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40560274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20324-51-0 | |
Record name | 2-Chloro-6-sulfanylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40560274 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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